4-{[3-(2-thienylcarbonyl)-1H-indol-1-yl]methyl}benzonitrile

• IUPAC Name: 4-[[3-(thiophene-2-carbonyl)indol-1-yl]methyl]benzonitrile
• InChI: InChI=1S/C21H14N2OS/c22-12-15-7-9-16(10-8-15)13-23-14-18(17-4-1-2-5-19(17)23)21(24)20-6-3-11-25-20/h1-11,14H,13H2
• InChI Key: GWXHYBARMWGLIO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2CC3=CC=C(C=C3)C#N)C(=O)C4=CC=CS4
• Molecular Formula: C21H14N2OS
• Molecular Weight: 342.4 g/mol

Description

4-{[3-(2-thienylcarbonyl)-1H-indol-1-yl]methyl}benzonitrile, also known as THIQ, is a potent and selective agonist of the mu-opioid receptor. It is a synthetic compound that has been extensively studied for its potential applications in pain management and addiction treatment.

Scientific Research Applications

4-{[3-(2-thienylcarbonyl)-1H-indol-1-yl]methyl}benzonitrile has been extensively studied for its potential applications in pain management and addiction treatment. It has been shown to be a potent and selective agonist of the mu-opioid receptor, which is the primary target for many opioid analgesics. 4-{[3-(2-thienylcarbonyl)-1H-indol-1-yl]methyl}benzonitrile has also been shown to have potential applications in the treatment of opioid addiction. It has been shown to reduce the rewarding effects of opioids and to decrease drug-seeking behavior in animal models of addiction.

Mechanism of Action

4-{[3-(2-thienylcarbonyl)-1H-indol-1-yl]methyl}benzonitrile acts as a mu-opioid receptor agonist, which means that it binds to and activates the mu-opioid receptor. This activation leads to the release of endogenous opioids such as enkephalins and endorphins, which produce analgesic and euphoric effects. 4-{[3-(2-thienylcarbonyl)-1H-indol-1-yl]methyl}benzonitrile has been shown to be highly selective for the mu-opioid receptor, which reduces the risk of side effects such as respiratory depression and sedation.
Biochemical and Physiological Effects:
4-{[3-(2-thienylcarbonyl)-1H-indol-1-yl]methyl}benzonitrile has been shown to produce potent analgesic effects in animal models of pain. It has also been shown to reduce the rewarding effects of opioids and to decrease drug-seeking behavior in animal models of addiction. 4-{[3-(2-thienylcarbonyl)-1H-indol-1-yl]methyl}benzonitrile has been shown to have a relatively long duration of action, which makes it a promising candidate for the treatment of chronic pain and addiction.

Advantages and Limitations for Lab Experiments

4-{[3-(2-thienylcarbonyl)-1H-indol-1-yl]methyl}benzonitrile has several advantages for use in lab experiments. It is a highly selective mu-opioid receptor agonist, which reduces the risk of side effects such as respiratory depression and sedation. It has a relatively long duration of action, which makes it useful for studying chronic pain and addiction. However, 4-{[3-(2-thienylcarbonyl)-1H-indol-1-yl]methyl}benzonitrile has some limitations for use in lab experiments. It is a synthetic compound, which means that it may not accurately reflect the effects of endogenous opioids. It also has a relatively complex synthesis method, which may limit its availability for researchers.

Future Directions

There are several future directions for research on 4-{[3-(2-thienylcarbonyl)-1H-indol-1-yl]methyl}benzonitrile. One potential direction is to investigate its potential applications in the treatment of chronic pain and addiction in humans. Another potential direction is to study the effects of 4-{[3-(2-thienylcarbonyl)-1H-indol-1-yl]methyl}benzonitrile on other opioid receptors, such as the delta-opioid receptor and the kappa-opioid receptor. Additionally, further studies are needed to determine the optimal dosage and administration method for 4-{[3-(2-thienylcarbonyl)-1H-indol-1-yl]methyl}benzonitrile in humans. Finally, more research is needed to understand the long-term effects of 4-{[3-(2-thienylcarbonyl)-1H-indol-1-yl]methyl}benzonitrile on the mu-opioid receptor and its potential for tolerance and dependence.

Synthesis Methods

4-{[3-(2-thienylcarbonyl)-1H-indol-1-yl]methyl}benzonitrile can be synthesized using a multi-step process that involves the reaction of 2-thiophenecarboxylic acid with 1,2-diaminobenzene to form the intermediate 2-(2-thienyl)-1H-indole-3-carboxylic acid. This intermediate is then converted to the corresponding methyl ester using methanol and sulfuric acid. The final step involves the reaction of the methyl ester with benzonitrile in the presence of a base such as potassium carbonate.